Cas no 1824104-98-4 (4-Chloro-3-ethenyl-2-fluoropyridine)

• Product Name: 4-Chloro-3-ethenyl-2-fluoropyridine
• CAS No: 1824104-98-4
• MF: C₇H₅ClFN
• MW: 157.572704076767
• CID: 6595939
• PubChem ID: 74891732
• Update Time: 2025-06-08

4-Chloro-3-ethenyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-3-vinylpyridine
• 4-chloro-3-ethenyl-2-fluoropyridine
• 1824104-98-4
• EN300-1984602
• 4-Chloro-3-ethenyl-2-fluoropyridine

• Inchi： 1S/C7H5ClFN/c1-2-5-6(8)3-4-10-7(5)9/h2-4H,1H2
• InChI Key： ZFCBLPGLNZWRKD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C=C)F

Computed Properties

• Exact Mass: 157.0094550g/mol
• Monoisotopic Mass: 157.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Chloro-3-ethenyl-2-fluoropyridine

Recent Advances in the Application of 4-Chloro-3-ethenyl-2-fluoropyridine (CAS: 1824104-98-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-3-ethenyl-2-fluoropyridine (CAS: 1824104-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, characterized by its chloro, ethenyl, and fluoro substituents, serves as a versatile building block for the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key areas of research involving 4-Chloro-3-ethenyl-2-fluoropyridine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modify the pyridine core with various functional groups allows for the fine-tuning of inhibitory activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against a range of tyrosine kinases, with IC50 values in the low nanomolar range. The study highlighted the importance of the chloro and fluoro substituents in enhancing binding affinity and selectivity.

In addition to its applications in oncology, 4-Chloro-3-ethenyl-2-fluoropyridine has also been investigated for its potential in antimicrobial drug development. Researchers have utilized this compound as a scaffold to design novel antibiotics targeting resistant bacterial strains. A recent preprint on bioRxiv detailed the synthesis and evaluation of a series of pyridine-based analogs, showing promising activity against methicillin-resistant Staphylococcus aureus (MRSA). The presence of the ethenyl group was found to be crucial for maintaining antibacterial efficacy while minimizing cytotoxicity.

Another notable advancement is the use of 4-Chloro-3-ethenyl-2-fluoropyridine in the development of positron emission tomography (PET) tracers. The compound's ability to undergo facile radiolabeling with fluorine-18 makes it an attractive candidate for imaging applications. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful synthesis of a fluorine-18 labeled derivative, which exhibited excellent brain penetration and target specificity in preclinical models of neurodegenerative diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-Chloro-3-ethenyl-2-fluoropyridine-based compounds. Issues such as regioselectivity in further functionalization and stability under physiological conditions need to be addressed. Ongoing research is focused on developing more efficient synthetic routes and improving the pharmacokinetic properties of derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Chloro-3-ethenyl-2-fluoropyridine (CAS: 1824104-98-4) represents a valuable tool in modern drug discovery and chemical biology. Its versatility as a building block, combined with recent advancements in its application, underscores its potential to contribute to the development of next-generation therapeutics. Future research will likely explore its utility in additional therapeutic areas and further refine its structural derivatives for enhanced efficacy and safety.